Cas no 338394-85-7 (2,2,2-Trichloro-1-4-(2-phenylacetyl)-1H-pyrrol-2-yl-1-ethanone)

• Product Name: 2,2,2-Trichloro-1-4-(2-phenylacetyl)-1H-pyrrol-2-yl-1-ethanone
• CAS No: 338394-85-7
• MF: C₁₄H₁₀Cl₃NO₂
• MW: 330.593700885773
• MDL: MFCD00141852
• CID: 852454
• Update Time: 2026-04-29

2,2,2-Trichloro-1-4-(2-phenylacetyl)-1H-pyrrol-2-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloro-1-[4-(2-phenylacetyl)-1H-pyrrol-2-yl]-1-ethanone
• 2,2,2-trichloro-1-[4-(2-phenylacetyl)-1H-pyrrol-2-yl]ethanone
• 4-(phenylacetyl)-2-(trichloroacetyl)pyrrole
• 2,2,2-Trichloro-1-4-(2-phenylacetyl)-1H-pyrrol-2-yl-1-ethanone

• MDL： MFCD00141852
• Inchi： InChI=1S/C14H10Cl3NO2/c15-14(16,17)13(20)11-7-10(8-18-11)12(19)6-9-4-2-1-3-5-9/h1-5,7-8,18H,6H2
• InChI Key： JJTYUDUQOXRRFV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(=O)C2=CNC(=C2)C(=O)C(Cl)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trichloro-1-4-(2-phenylacetyl)-1H-pyrrol-2-yl-1-ethanone

Compound CAS No. 338394-85-7: 2,2,2-Trichloro-1-(4-(2-phenylacetyl)-1H-pyrrol-2-yl)-1-ethanone

Compound CAS No. 338394-85-7, also known as 2,2,2-Trichloro-1-(4-(2-phenylacetyl)-1H-pyrrol-2-yl)-1-Ethanone, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of chlorinated ketones and has garnered significant attention in recent years due to its unique properties and potential applications in various fields. The molecule consists of a trichloromethyl group attached to a pyrrole ring, which is further substituted with an acetyl group containing a phenyl moiety. This combination of functional groups imparts the compound with distinctive chemical reactivity and biological activity.

The synthesis of Compound CAS No. 338394-85-7 involves a multi-step process that typically includes chlorination reactions, ketone formation, and cyclization steps. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational preferences and intermolecular interactions.

In terms of applications, Compound CAS No. 338394-85-7 has shown promise in the field of pharmacology. Preclinical studies have demonstrated its potential as a modulator of certain cellular pathways, making it a candidate for drug development. Additionally, its unique electronic properties make it a valuable component in materials science, particularly in the design of advanced polymers and coatings.

Recent research has focused on the environmental impact of Compound CAS No. 338394-85. Studies have investigated its biodegradation pathways and toxicity profiles, revealing that it exhibits low acute toxicity but may have chronic effects under certain conditions. These findings underscore the importance of responsible handling and disposal practices to minimize environmental risks.

In conclusion, Compound CAS No. 338394.-Trichloro derivative continues to be a subject of intense scientific interest due to its versatile properties and potential applications across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.